4-(1-(tert-Butoxycarbonyl)-3-fluoropiperidin-4-yl)benzoic acid

• Molecular Formula: C17H22FNO4
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-[3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid
• InChI: InChI=1S/C17H22FNO4/c1-17(2,3)23-16(22)19-9-8-13(14(18)10-19)11-4-6-12(7-5-11)15(20)21/h4-7,13-14H,8-10H2,1-3H3,(H,20,21)
• InChI Key: QZLZLYOKGGIXEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)F)C2=CC=C(C=C2)C(=O)O

Description

4-(1-(tert-Butoxycarbonyl)-3-fluoropiperidin-4-yl)benzoic acid is a useful research compound. Its molecular formula is C17H22FNO4 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3-fluoro-4-(4-(methoxycarbonyl)phenyl)piperidine-1-carboxylate described in Production Example 6-3 (402 mg, 1.19 mmol) was dissolved in tetrahydrofuran (18 mL), methanol (6 mL), and water (4 mL), then a 2 M aqueous lithium hydroxide solution (4.17 mL, 8.34 mmol) was added at room temperature, and then the mixture was stirred for 3 hours. Tetrahydrofuran and methanol were evaporated under vacuum and 1 M hydrochloric acid was added to the residual solution for neutralization. The aqueous layer was extracted with ethyl acetate four times, and the organic layers were combined, dried over anhydrous sodium sulfate, and filtered. The solvent was evaporated and the resultant residue was purified with silica gel column chromatography (n-heptane:ethyl acetate=4:1-1:4) to obtain the title compound (347 mg, 90%).